3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-bromo-2-(3-chloropyridin-2-yl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C9H5BrClN3O2/c10-7-4-6(9(15)16)14(13-7)8-5(11)2-1-3-12-8/h1-4H,(H,15,16)
• InChI Key: FORBXGROTPOMEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N2C(=CC(=N2)Br)C(=O)O)Cl
• Molecular Formula: C9H5BrClN3O2
• DSSTOX Substance ID: DTXSID30469045
• Molecular Weight: 302.51 g/mol
• CAS RN: 500011-86-9

Description

3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid is a chemical compound that serves as an important intermediate in the synthesis of various agrochemicals, particularly insecticides like chlorantraniliprole. The compound is characterized by the presence of a pyrazole ring substituted with bromo and chloropyridinyl groups, as well as a carboxylic acid functionality .

Synthesis Analysis

The synthesis of 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid involves multiple steps, starting from 2,3-dichloropyridine. The process includes nucleophilic substitution with aqueous hydrazine, cyclization with diethyl maleate, esterification, bromination, dehydrogenation, and hydrolysis to yield the final product . The overall yields reported for this synthesis range from 39.5% to 41.3%, indicating a moderately efficient process . The structures of the intermediates and final product are confirmed by spectroscopic methods such as 1H NMR and mass spectrometry .

Molecular Structure Analysis

While the provided papers do not directly analyze the molecular structure of 3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid, similar compounds have been characterized using techniques like FT-IR, 1H NMR, 13C NMR spectroscopy, and X-ray diffraction studies . These methods are essential for confirming the identity and purity of the synthesized compounds.

Chemical Reactions Analysis

The compound can undergo various chemical reactions due to its reactive sites. For instance, it can be converted into N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides by reacting with substituted phenylhydroxyamines . Additionally, it can be transformed into amide compounds by reacting with ring ammonia after converting the carboxylic acid into carbonyl chloride . These reactions expand the utility of the compound by allowing the synthesis of a diverse range of derivatives with potential biological activities.

Physical and Chemical Properties Analysis

The safety parameters such as Time to Maximum Rate under adiabatic conditions (TMRad) and self-accelerating decomposition temperature (SADT) have been evaluated for a similar compound, 3-bromo-1-(3,5-dichloropyridin-2-yl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, using kinetic parameters determined from differential scanning calorimetry (DSC), microcalorimetry, and adiabatic accelerating calorimeter (ARC) . These parameters are crucial for assessing the stability and safe handling of the compound. The TMRad values were found to be around 104.9°C to 110.2°C, and the SADT for a 50 kg package was between 96°C and 101°C . These findings suggest that the compound has a moderate level of thermal stability.

Scientific Research Applications

Insecticide Development

• Scientific Field : Agronomy
• Application Summary : This compound is used in the synthesis of novel N-Pyridylpyrazole Thiazole Derivatives, which have shown promising results as insecticides.
• Methods of Application : The compound was used as a starting material in the intermediate derivatization method (IDM) to prepare primary amide intermediate. The insecticidal activities of these target compounds against Plutella xylostella (P. xylostella), Spodoptera exigua (S. exigua), and Spodoptera frugiperda (S. frugiperda) were evaluated.
• Results : Bioassays indicated that compound 7g−7j exhibited good insecticidal activities. Compound 7g showed especially excellent insecticidal activities against P. xylostella, S. exigua, and S. frugiperda with LC50 values of 5.32 mg/L, 6.75 mg/L, and 7.64 mg/L, respectively, which were adequate for that of commercial insecticide indoxacarb.

Synthesis of Rynaxypyre

• Scientific Field : Organic Chemistry
• Application Summary : Ethyl 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylate is an important intermediate in the synthesis of Rynaxypyre, a new insecticidal anthranilic diamide used as a potent and selective ryanodine receptor activator.
• Methods of Application : The specific synthetic procedure is not detailed in the source, but it is mentioned that this compound is an intermediate in the synthesis of Rynaxypyre.
• Results : The final product, Rynaxypyre, is used as a potent and selective ryanodine receptor activator.

Safety And Hazards

The compound is harmful to aquatic life with long-lasting effects. It should be stored in a sealed environment at 2-8°C. Avoid release to the environment.

Future Directions

The compound and its derivatives have potential in the development of new insecticides. Further studies are needed to explore its potential applications and improve its synthesis methods.

Synthesis routes and methods I

Procedure details

The following Example 10 illustrates an alternative preparation of ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, which can be used to prepare, for example, ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylate (i.e. product of Example 9, Step B).

Synthesis routes and methods II

Procedure details

To a mixture of 9.2 g of 2-(3-bromo-1H-pyrazol-1-yl)-3-chloropyridine and 80 ml of tetrahydrofuran was added dropwise 21.3 ml of a 2.0M lithium diisopropylamide solution in heptane/tetrahydrofuran/ethylbenzene at −78° C. The resulting mixture was stirred at −78° C. for 15 minutes, poured to a mixture of dry ice and 50 ml of tetrahydrofuran, and stirred for 1 hour with allowing it to rise to around room temperature. After water and diethyl ether were poured into the reaction mixture, the aqueous layer was adjusted to pH 10-12 by an addition of a 2N aqueous sodium hydroxide solution and layers were separated. The resulting aqueous layer was washed with diethyl ether two times, adjusted to around pH 3 by an addition of 2N hydrochloric acid, and extracted with methyl tert-butyl ether three times. The organic layers were combined, washed with an aqueous saturated sodium chloride solution, dried over magnesium sulfate, and concentrated under reduced pressure to obtain 7.96 g of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid of the formula:

Synthesis routes and methods III

Procedure details

The following Example 10 illustrates an alternative preparation of ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, which can be used to prepare, for example, ethyl 3-bromo-1-(3-chloro-2H-pyridinyl)-1H-pyrazole-5-carboxylate (i.e. product of Example 9, Step B).

Citations

Synthesis and insecticidal activity of diacylhydrazine derivatives containing a 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole scaffold

Y Wang, F Xu, G Yu, J Shi, C Li, A Dai, Z Liu… - Chemistry Central …, 2017 - Springer

Background The diacylhydrazine derivatives have attracted considerable attention in recently years due to their simple structure, low toxicity, and high insecticidal selectivity. As well as 3…

Number of citations: 19 link.springer.com

Synthesis of novel 3-chloropyridin-2-yl-pyrazole derivatives and their insecticidal, fungicidal activities and QSAR Study

JF Zhang, C Liu, Y Ma, BL Wang… - Letters in Drug …, 2013 - ingentaconnect.com

In our early study, a series of anthranilic diamides containing acylthiourea linker (C) was reported to display favorable activities. Based on that research, four series of novel …

Number of citations: 11 www.ingentaconnect.com

Synthesis and structure-insecticidal activity relationship of novel phenylpyrazole carboxylic acid derivatives containing fluorine moiety

B Wang, H Wang, H Liu, L Xiong, N Yang… - Chinese Chemical …, 2020 - Elsevier

A series of novel phenylpyrazole carboxylic acid derivatives containing fluorine moiety, ie, diamides 11, simple aryl-bearing amides 12 and acylthioureas 14 were successfully …

Number of citations: 38 www.sciencedirect.com

Synthesis and pesticidal activities of novel anthranilic diamides containing pyridylpyrazole and iminodithiocarbamate or thiosemicarbazone motifs

QX Liu, BL Wang, MZ Mao, LX Xiong… - Phosphorus, Sulfur, and …, 2018 - Taylor & Francis

A series of novel anthranilic diamide derivatives containing pyridylpyrazole and iminodithiocarbamate or thiosemicarbazone motifs were synthesized via multi-step reactions. The …

Number of citations: 3 www.tandfonline.com

Synthesis and larvicidal activity of 1,3,4-oxadiazole derivatives containing a 3-chloropyridin-2-yl-1H-pyrazole scaffold

Y Wang, X Lu, J Shi, J Xu, F Wang, X Yang… - Monatshefte für Chemie …, 2018 - Springer

A new series of 1,3,4-oxadiazole derivatives with a 3-chloropyridin-2-yl-1H-pyrazole moiety was designed, synthesized, and characterized. The results of bioassay against Helicoverpa …

Number of citations: 5 link.springer.com

Synthesis and Bioactivities Evaluation of Novel Anthranilic Diamides Containing N‐(tert‐Butyl)benzohydrazide Moiety as Potent Ryanodine Receptor Activator

Y Zhou, W Wei, L Zhu, Y Li - Chinese Journal of Chemistry, 2019 - Wiley Online Library

of main observation and conclusion Anthranilic diamides have been proven to be a class of efficacious and safe insecticides targeting ryanodine receptors (RyRs) during the last decade…

Number of citations: 6 onlinelibrary.wiley.com

Synthesis, evaluation, molecular dynamics simulation and targets identification of novel pyrazole-containing imide derivatives

W Cai, J Wu, Y Sun, A Liu, R Wang, Y Ma… - Journal of …, 2021 - Taylor & Francis

A new series of novel pyrazole-containing imide derivatives were synthesized and evaluated for their anticancer activities against A-549, Bel7402, and HCT-8 cell lines. Among these …

Number of citations: 7 www.tandfonline.com

Concise Approach to the Synthesis of First Generation Anthranilic Diamide Insecticide, Chlorantraniliprole

A Saikiran, S Banik, C Ajay, P Deepthi… - …, 2023 - Wiley Online Library

An efficient and scalable process has been developed for the synthesis of anthranilic diamide insecticide i. e. chlorantraniliprole. The crucial step in this approach is the TiCl 4 ‐…

Number of citations: 0 chemistry-europe.onlinelibrary.wiley.com

Synthesis, structure and insecticidal activity of some novel amides containing N-pyridylpyrazole

WL Dong, JY Xu, LX Xiong, ZM Li - Journal of the Iranian Chemical Society, 2013 - Springer

A novel series of amides containing N-pyridylpyrazole were designed and synthesized. All of the compounds were characterized and confirmed by IR, 1 H NMR, 13 C NMR, MS and …

Number of citations: 6 link.springer.com

Synthesis and biological activities of novel 2-amino-1, 3-thiazole-4-carboxylic acid derivatives

FY Li, XF Guo, ZJ Fan, YQ Zhang, GN Zong… - Chinese Chemical …, 2015 - Elsevier

A series of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives were designed and synthesized. Their structures were confirmed by melting points, IR, 1 H NMR, 13 C NMR, and …

Number of citations: 29 www.sciencedirect.com